Cas no 1001852-14-7 (2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid)

• Product Name: 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid
• CAS No: 1001852-14-7
• CID: 4765115
• Update Time: 2025-05-24

2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid

Introduction to 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid (CAS No. 1001852-14-7)

2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid, identified by its CAS number 1001852-14-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with an amino group and a carbamoyl moiety linked to a 2,6-dioxopiperidine ring. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a subject of intense research interest.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its role in various biological processes and its potential as an intermediate in drug synthesis. The presence of an amino group further enhances the reactivity and versatility of this compound, allowing for further functionalization and derivatization. The carbamoyl group, attached to the 2,6-dioxopiperidine ring, introduces additional complexity and functionality, which can influence both the solubility and bioavailability of derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid with biological targets at an unprecedented level of detail. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, the rigid structure of the 2,6-dioxopiperidine ring suggests that it may effectively interact with specific binding pockets on enzymes or receptors, thereby modulating their activity.

In the realm of drug discovery, the synthesis of analogs derived from 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid has been a focal point. Researchers have leveraged its structural motifs to design molecules with enhanced pharmacological properties. Notably, derivatives of this compound have shown promise in preclinical studies as inhibitors of various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The ability to fine-tune the electronic and steric properties of the molecule through strategic modifications has opened up new avenues for therapeutic intervention.

The role of 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid in medicinal chemistry extends beyond its use as a direct therapeutic agent. It serves as a valuable building block for more complex molecules, facilitating the rapid assembly of novel compounds through multi-step synthetic pathways. The development of efficient synthetic routes has been crucial in enabling high-throughput screening programs aimed at identifying lead compounds with desired biological activities.

One particularly noteworthy aspect of this compound is its potential application in targeted drug delivery systems. The presence of multiple functional groups allows for the attachment of targeting ligands or imaging agents, enabling precise delivery to disease sites or facilitating diagnostic imaging. Such applications are particularly relevant in oncology, where localized delivery can minimize side effects while maximizing therapeutic efficacy.

The chemical stability and metabolic profile of 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid are also areas of active investigation. Understanding how this compound behaves within biological systems is essential for optimizing its pharmacokinetic properties. Studies have begun to unravel the pathways by which it is metabolized and eliminated from the body, providing critical insights into its potential clinical utility.

As computational methods continue to evolve, so too does our ability to predict the behavior of complex molecules like 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid. Advanced algorithms can now simulate molecular interactions with high fidelity, allowing researchers to anticipate how structural modifications will affect biological activity. This predictive power has accelerated the drug discovery process significantly, reducing the time and resources required to bring new therapies to market.

The integration of machine learning techniques into virtual screening has further enhanced the exploration of 2-Amino-6-((2,6-dioxopiperidin-3-yl)carbamoyl)benzoic Acid derivatives. By analyzing vast datasets derived from experimental results and literature sources, these algorithms can identify promising candidates for further optimization. This approach has already led to several high-profile successes in identifying novel drug candidates with improved efficacy and reduced toxicity.

In conclusion, 2-Amino-6-((2,6-dioxopiperidin-3-yI carbamoyI benzoIc Acid (CAS No. 10018521 -7) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutic strategies. Its unique combination oI functional groups makes it a versatile scaffold Ior drug design, while recent advances Ii computational chemistry and machine learning continue Io unlock Its full potential. As research progresses, It Is likely that more applications Ior this remarkable compound will emerge, further solidifying Its importance iIi both academic research and industrial development.